3,4-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

• IUPAC Name: 3,4-dimethyl-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C22H22N6O2S/c1-15-4-9-20(14-16(15)2)31(29,30)27-19-7-5-18(6-8-19)23-21-10-11-22(25-24-21)28-13-12-17(3)26-28/h4-14,27H,1-3H3,(H,23,24)
• InChI Key: CXOCXVUAKHWCLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)NC3=NN=C(C=C3)N4C=CC(=N4)C)C
• Molecular Formula: C22H22N6O2S
• Molecular Weight: 434.5 g/mol

Description

The compound “3,4-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide” is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring and a sulfonamide group. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing three carbon atoms and two nitrogen atoms. Sulfonamides are a group of compounds containing a sulfur atom, two oxygen atoms, and a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information or a known synthesis route for this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would contain several cyclic structures including a pyrazole ring and a benzene ring. The exact 3D structure would depend on the specific arrangement and bonding of these rings.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its exact structure and the conditions it’s exposed to. For example, the pyrazole ring might undergo reactions typical for aromatic compounds, such as electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would likely be influenced by the polar sulfonamide group and the aromatic rings.

Scientific Research Applications

Antitumor Activity

F2321-0061 has demonstrated potential as an antitumor agent. Researchers have evaluated its effects on cancer cell lines, including glioma (C6) and hepatocellular carcinoma (HepG2). .

Antileishmanial and Antimalarial Properties

Pyrazole-bearing compounds, like F2321-0061, have been associated with potent antileishmanial and antimalarial activities. .

Neurotoxicity Assessment

A novel pyrazoline derivative containing F2321-0061 has been studied for its neurotoxic potential. Researchers examined its effects on acetylcholinesterase (AChE) activity, malondialdehyde (MDA) levels, and behavioral parameters in alevins. .

Catalytic Applications

While not directly related to F2321-0061, the presence of pyrazole rings in similar compounds has led to their use as nucleophilic catalysts. .

Drug Development

Imidazole-containing compounds, such as F2321-0061, serve as essential synthons in drug development. .

Biochemical Signaling Pathways

Given its structural features, F2321-0061 may interact with specific biochemical pathways. .

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, given the presence of functional groups found in other biologically active compounds.

Mechanism of Action

Target of Action

The primary targets of F2321-0061 are currently under investigation. Compounds with similar structures, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

For instance, pyrazole-bearing compounds have been shown to display superior antipromastigote activity .

Biochemical Pathways

Based on the known activities of similar compounds, it can be inferred that the compound may affect pathways related to antileishmanial and antimalarial activities .

Result of Action

Based on the known effects of similar compounds, it can be inferred that the compound may have potent antileishmanial and antimalarial activities .